Cas no 2171880-55-8 (2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid)

• Product Name: 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid
• CAS No: 2171880-55-8
• MF: C₂₅H₂₆N₂O₇
• MW: 466.483147144318
• CID: 6144515
• PubChem ID: 165563276
• Update Time: 2025-07-21

2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid
• 2-cyclopropyl-2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}oxy)acetic acid
• 2171880-55-8
• EN300-1546773

• Inchi： 1S/C25H26N2O7/c28-22(29)21(15-9-10-15)34-27-23(30)25(11-12-32-14-25)26-24(31)33-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20-21H,9-14H2,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： ZFAKAXDXGSULJU-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C1(COCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.17400117g/mol
• Monoisotopic Mass: 466.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 123Ų

Additional information on 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid

Introduction to 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic Acid (CAS No. 2171880-55-8)

2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid, identified by its CAS number 2171880-55-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its multiple functional groups and heterocyclic components, contributes to its unique chemical and biological properties.

The molecular framework of 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid incorporates several key structural motifs that are highly relevant in modern drug design. The presence of a cyclopropyl group provides steric hindrance, which can influence the compound's binding affinity and selectivity. Additionally, the fluorenylmethoxycarbonyl (Fmoc) moiety is a common protective group in peptide synthesis but also serves as a pharmacophore in certain drug candidates. The oxolan ring, a five-membered heterocycle, introduces additional conformational flexibility, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel compounds that target complex biological pathways. 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid has been investigated for its potential role in modulating various cellular processes. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, thereby influencing pathways associated with inflammation, cancer, and neurodegenerative diseases. The ability to modulate these pathways is crucial for the development of new therapeutic strategies.

The synthesis of 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}oxy)acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the careful manipulation of various functional groups, including the protection and deprotection of the Fmoc group, the formation of peptide-like linkages, and the introduction of the cyclopropyl moiety. Each step must be meticulously controlled to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular architecture.

The pharmacological evaluation of 2-cyclopropyl-2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan}-3 -yformamido}oxy)acetic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain target enzymes, suggesting its potential as a lead compound for drug development. Furthermore, animal models have shown that it can modulate biological pathways in a manner consistent with therapeutic intervention. These findings underscore the importance of continued research into this compound and its derivatives.

The structural features of 2-cyclopropyl -2 -({3 - ({(9H-fluoren -9 - ylmethoxycarbonyl } amino ) ox lan -3 - y form amido } oxy ) acetic acid make it an attractive candidate for further optimization through structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with its biological targets. These insights can guide the modification of specific structural elements to enhance potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-cyclopropyl -2 -({3 - ({(9H-fluoren -9 - ylmethoxycarbonyl } amino ) ox lan -3 - y form amido } oxy ) acetic acid (CAS No. 2171880 -55 -8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and heterocyclic components makes it a valuable tool for exploring new therapeutic strategies. As research progresses, further insights into its mechanism of action and potential applications are expected to emerge, contributing to advancements in medicine and drug development.